Cas no 1289171-53-4 (2-formyl-3-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-formyl-3-hydroxypyridine-4-carboxylic acid
• CAS No: 1289171-53-4
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 6113434
• PubChem ID: 72218156
• Update Time: 2024-01-15

2-formyl-3-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-3-hydroxypyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-formyl-3-hydroxy-
• 2-FORMYL-3-HYDROXYISONICOTINIC ACID
• EN300-1578630
• 1289171-53-4
• AB84608
• 2-FORMYL-3-HYDROXYISONICOTINICACID

• Inchi： 1S/C7H5NO4/c9-3-5-6(10)4(7(11)12)1-2-8-5/h1-3,10H,(H,11,12)
• InChI Key： JPKHENLJWIRVIS-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=CC(C(O)=O)=C1O

Computed Properties

• Exact Mass: 167.02185764g/mol
• Monoisotopic Mass: 167.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 510.5±50.0 °C(Predicted)
• pka: 0.02±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids